2-Bromo-1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone

• Molecular Formula: C18H19BrO3
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 2-bromo-1-[3-(3-phenylmethoxypropoxy)phenyl]ethanone
• InChI: InChI=1S/C18H19BrO3/c19-13-18(20)16-8-4-9-17(12-16)22-11-5-10-21-14-15-6-2-1-3-7-15/h1-4,6-9,12H,5,10-11,13-14H2
• InChI Key: WXYSNOQSBVUDRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCCOC2=CC=CC(=C2)C(=O)CBr

Description

2-Bromo-1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone is a useful research compound. Its molecular formula is C18H19BrO3 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-[3-({3-[(phenylmethyl)oxy]propyl}oxy)phenyl]ethanone (10.59 g) in tetrahydrofuran (50 mL) was added methanol (50 mL) and a solution of tetrabutylammonium tribromide (16 g) in tetrahydrofuran (50 mL). The reaction was stirred at ambient temperature for 45 min at which time tetrabutylammonium tribromide (0.89 g) was added, followed by further addition of 0.6 g. 10% aqueous sodium thiosulfate was added to the reaction and the mixture was concentrated in vacuo to a minimum volume. Ethyl acetate was added and the resultant organic solution was washed with aqueous sodium thiosulfate, saturated sodium bicarbonate and brine and concentrated to an oil to afford the title compound.